(5-Chlorothiophen-2-yl)(4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone
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Description
Scientific Research Applications
Synthesis and Characterization
The chemical compound has been synthesized and characterized in various studies, focusing on its structural properties and potential applications. For instance, research has been conducted on the synthesis of related pyridine and thiadiazole derivatives, aiming at exploring their antimicrobial activity. These compounds were synthesized through reactions involving amino substituted benzothiazoles and chloropyridine carboxylic acid, leading to the formation of various amide derivatives. The antimicrobial activities of these synthesized compounds were screened, demonstrating variable and modest activity against bacteria and fungi (Patel, Agravat, & Shaikh, 2011). Additionally, similar compounds have been synthesized and characterized using spectral characterization, density functional theory (DFT), and docking studies to understand their antibacterial activity, showcasing the importance of structural optimization and theoretical calculations in the development of new antimicrobial agents (Shahana & Yardily, 2020).
Antitubercular and Antifungal Activity
Some novel derivatives related to the specified chemical structure have been synthesized and evaluated for their antitubercular and antifungal activities. These studies reveal the potential of such compounds to serve as bases for developing new therapeutic agents against tuberculosis and fungal infections. The compounds exhibited promising activity, highlighting the significance of chemical modifications in enhancing biological activities (Syed, Ramappa, & Alegaon, 2013).
Anticancer Activity
Research efforts have also been directed towards evaluating the anticancer potential of related compounds. By synthesizing and testing various derivatives for their effects on different cancer cell lines, researchers have identified compounds with inhibitory effects on the growth of cancer cells, particularly leukemia, non-small lung cancer, and renal cancer. These findings underscore the potential application of such compounds in cancer research and treatment (Bhole & Bhusari, 2011).
properties
IUPAC Name |
(5-chlorothiophen-2-yl)-[4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16ClN3OS2/c1-2-12-16-17-13(21-12)9-5-7-18(8-6-9)14(19)10-3-4-11(15)20-10/h3-4,9H,2,5-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMWCJDNADJFONG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN=C(S1)C2CCN(CC2)C(=O)C3=CC=C(S3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16ClN3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Chlorothiophen-2-yl)(4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone |
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